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Compound of Interest

Compound Name: Fiscalin C

Cat. No.: B3044249 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fiscalin C is a naturally occurring alkaloid with potential biological activities, including

antibiotic, antifungal, cytotoxic, and kinase inhibitory effects. Accurate and consistent

preparation of Fiscalin C stock solutions is crucial for obtaining reliable and reproducible

results in in vitro and in vivo experiments. This document provides a detailed protocol for the

preparation, storage, and handling of Fiscalin C stock solutions.

Quantitative Data Summary
It is critical to note that there are conflicting reports regarding the molecular formula and weight

of Fiscalin C from different commercial suppliers. Researchers must always refer to the

Certificate of Analysis (CoA) provided with their specific batch of Fiscalin C to obtain the

correct molecular weight for accurate molar concentration calculations.
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Parameter Reported Value 1 Reported Value 2

Chemical Formula C27H29N5O4[1][2] C28H26N4O3[3]

Molecular Weight ( g/mol ) 487.55[1][2] 466[3]

CAS Number 149008-36-6 149008-36-6

Recommended Solvent
Dimethyl sulfoxide (DMSO),

high purity, anhydrous

Recommended Stock

Concentration
10 mM - 50 mM

Storage of Solid Compound -20°C, desiccated

Storage of Stock Solution
-20°C in aliquots, protected

from light

Experimental Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Fiscalin C in DMSO.

The user should adjust the calculations based on the molecular weight provided in their

product's Certificate of Analysis and their desired final concentration.

Materials and Equipment
Fiscalin C powder

High-purity, anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions
Fiscalin C is a biologically active compound. Handle with care and use appropriate PPE.

DMSO can facilitate the absorption of substances through the skin. Avoid direct contact.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Stock Solution Calculation
The formula to calculate the mass of Fiscalin C required is:

Mass (mg) = Desired Concentration (mM) * Final Volume (mL) * Molecular Weight ( g/mol ) /

1000

Example Calculation (using MW = 487.55 g/mol for a 10 mM stock in 1 mL):

Mass (mg) = 10 mM * 1 mL * 487.55 / 1000

Mass (mg) = 4.8755 mg

Step-by-Step Procedure
Weighing Fiscalin C:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh the calculated amount of Fiscalin C powder (e.g., 4.88 mg) into the tube.

Dissolving in DMSO:

Add the desired volume of high-purity, anhydrous DMSO to the tube containing the

Fiscalin C powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Visually inspect the solution against a light source to ensure no particulates are

present.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is

recommended to prepare single-use aliquots.

Dispense small volumes (e.g., 10-50 µL) of the stock solution into amber or foil-wrapped

microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C.

Preparation of Working Solutions
To prepare a working solution, thaw an aliquot of the stock solution at room temperature.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium or experimental buffer.

Important: Ensure the final concentration of DMSO in the experimental system is low

(typically <0.5%) to avoid solvent-induced cellular toxicity or off-target effects. Always include

a vehicle control (medium or buffer with the same final concentration of DMSO) in your

experiments.

Visualizations
Workflow for Fiscalin C Stock Solution Preparation
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Workflow for Fiscalin C Stock Solution Preparation
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Caption: Workflow for Preparing Fiscalin C Stock Solutions.
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Signaling Pathway Considerations (Hypothetical)
As Fiscalin C is noted to have kinase inhibitory activity, a generalized kinase signaling pathway

diagram is provided below to illustrate a potential experimental context.

Generalized Kinase Signaling Pathway
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Caption: Potential Inhibition of a Kinase by Fiscalin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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